5H,6H,7H-pyrrolo[1,2-c]imidazole-3-carbaldehyde

• Molecular Formula: C7H8N2O
• Molecular Weight: 136.15 g/mol
• IUPAC Name: 6,7-dihydro-5H-pyrrolo[1,2-c]imidazole-3-carbaldehyde
• InChI: InChI=1S/C7H8N2O/c10-5-7-8-4-6-2-1-3-9(6)7/h4-5H,1-3H2
• InChI Key: DSMWLQNQKYRDQH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CN=C(N2C1)C=O

Description

5H,6H,7H-Pyrrolo[1,2-c]imidazole-3-carbaldehyde is a heterocyclic compound featuring a fused pyrrole-imidazole core with a carbaldehyde (-CHO) group at position 3. Its molecular formula is C₇H₇N₂O, with a molecular weight of 135.14 g/mol. The aldehyde group enhances its utility as a synthetic intermediate for nucleophilic additions or condensations, making it valuable in medicinal chemistry and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5H,6H,7H-pyrrolo[1,2-c]imidazole-3-carbaldehyde typically involves the use of easily accessible amino carbonyl compounds. One common method is the Marckwald reaction, which is a two-step process that yields high product efficiency and is suitable for large-scale production . The reaction conditions often involve the use of solid alumina and room temperature for the initial cross-coupling of the pyrrole ring with acyl (bromo)acetylenes, followed by the addition of propargylamine and intramolecular cyclization catalyzed by cesium carbonate in dimethyl sulfoxide .

Industrial Production Methods

For industrial production, the same synthetic routes can be scaled up, ensuring that the reaction conditions are optimized for higher yields and purity. The use of continuous flow reactors and automated synthesis platforms can further enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

5H,6H,7H-pyrrolo[1,2-c]imidazole-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the aldehyde group to primary alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the aldehyde group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under mild conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions include carboxylic acids, primary alcohols, and various substituted derivatives, depending on the specific reagents and conditions used .

Scientific Research Applications

5H,6H,7H-pyrrolo[1,2-c]imidazole-3-carbaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound has shown potential in the development of bioactive molecules with antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmacological agent, particularly in the development of new drugs targeting specific molecular pathways.

Industry: It is used in the production of specialty chemicals and advanced materials due to its unique structural properties.

Mechanism of Action

The mechanism of action of 5H,6H,7H-pyrrolo[1,2-c]imidazole-3-carbaldehyde involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit receptor-interacting protein kinase 1 (RIPK1), which plays a crucial role in necroptosis, a form of programmed cell death . This inhibition is achieved through the binding of the compound to the active site of the kinase, thereby preventing its activation and subsequent signaling events.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural, functional, and biological distinctions between 5H,6H,7H-pyrrolo[1,2-c]imidazole-3-carbaldehyde and related pyrroloimidazole derivatives:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Functional Groups	Key Features	Biological/Industrial Relevance
5H,6H,7H-Pyrrolo[1,2-c]imidazole-3-carbaldehyde	C₇H₇N₂O	Aldehyde (-CHO)	Reactive aldehyde at position 3; fused [1,2-c] ring system	Intermediate in drug synthesis
5H,6H,7H-Pyrrolo[1,2-a]imidazole-3-carbaldehyde	C₇H₇N₂O	Aldehyde (-CHO)	Isomeric [1,2-a] ring fusion; differing electronic properties	Less studied; potential varied reactivity
2-{5H,6H,7H-Pyrrolo[1,2-c]imidazol-1-yl}acetic acid	C₈H₉N₃O₂	Carboxylic acid (-COOH)	Acidic group enhances solubility; used in enzyme inhibition studies	Antimicrobial agent
5H,6H,7H-Pyrrolo[1,2-c]imidazol-6-amine	C₆H₉N₃	Amine (-NH₂)	Polar amine group; potential for hydrogen bonding	Neuroactive compound research
Methyl 3-bromo-pyrrolo[1,2-c]imidazole-1-carboxylate	C₉H₉BrN₂O₂	Bromine (-Br), Ester (-COOCH₃)	Electrophilic bromine for cross-coupling; ester for hydrolysis	Material science applications

Key Comparative Analysis

Ring Fusion and Reactivity :

• The target compound’s [1,2-c] ring fusion (vs. [1,2-a] in isomers) alters electron distribution and steric effects, influencing reactivity. For example, the [1,2-c] isomer may exhibit distinct regioselectivity in electrophilic substitutions compared to the [1,2-a] analog .
• The aldehyde group at position 3 enables condensation reactions (e.g., formation of Schiff bases), unlike the carboxylic acid or amine derivatives, which prioritize ionic interactions .

Functional Group Impact :

• Aldehyde vs. Carboxylic Acid : The aldehyde’s electrophilic nature contrasts with the carboxylic acid’s acidity, affecting solubility (e.g., the aldehyde is more lipophilic) and biological target interactions. The acetic acid derivative (C₈H₉N₃O₂) shows higher solubility in polar solvents, making it preferable for aqueous-phase reactions .
• Halogenated Derivatives : Bromine or chlorine substituents (e.g., 2-Bromo-5H,6H,7H-pyrrolo[1,2-A]imidazole) enhance cross-coupling reactivity but reduce metabolic stability compared to the aldehyde .

In contrast, the amine derivative (C₆H₉N₃) may modulate neurotransmitter pathways due to its hydrogen-bonding capacity . Compounds with ester groups (e.g., methyl carboxylates) are often prodrug candidates, whereas the aldehyde is typically a synthetic precursor .

Synthetic Utility: The target compound serves as a versatile building block for synthesizing imidazole-based ligands or metal-organic frameworks (MOFs). Its aldehyde group is pivotal in click chemistry or Paal-Knorr pyrrole synthesis, unlike the brominated analogs, which are used in Suzuki-Miyaura couplings .